Cas no 946213-90-7 (3-cyclopentyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide)

• Product Name: 3-cyclopentyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide
• CAS No: 946213-90-7
• MF: C₁₉H₂₈N₂O₃S
• MW: 364.502223968506
• CID: 5515811
• Update Time: 2025-06-08

3-cyclopentyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanamide, N-[1-(ethylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-
• 3-cyclopentyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide

• Inchi： 1S/C19H28N2O3S/c1-2-25(23,24)21-13-5-8-16-14-17(10-11-18(16)21)20-19(22)12-9-15-6-3-4-7-15/h10-11,14-15H,2-9,12-13H2,1H3,(H,20,22)
• InChI Key： SBJJHEVTEVKQSG-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2C=CC3=C(C=2)CCCN3S(CC)(=O)=O)=O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-cyclopentyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide

Introduction to 3-cyclopentyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide (CAS No. 946213-90-7)

3-cyclopentyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 946213-90-7, represents a novel molecular entity with a unique structural framework that combines cyclopentyl, ethanesulfonyl, and tetrahydroquinoline moieties. The intricate arrangement of these functional groups suggests potential applications in drug discovery and development, particularly in the design of bioactive molecules targeting various therapeutic pathways.

The structural composition of 3-cyclopentyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide is characterized by a tetrahydroquinoline core, which is a well-documented scaffold in medicinal chemistry due to its versatility in forming hydrogen bonds and interacting with biological targets. The presence of the cyclopentyl group enhances the steric bulk of the molecule, potentially influencing its pharmacokinetic properties such as solubility and metabolic stability. Additionally, the ethanesulfonyl moiety introduces a polar sulfonamide group, which is often utilized to improve binding affinity to protein targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological receptors. Studies indicate that the tetrahydroquinoline ring can effectively engage with enzymes and receptors involved in inflammatory responses and neurodegenerative diseases. The sulfonamide group further contributes to the compound's ability to modulate these interactions, making it a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, the development of novel scaffolds that combine multiple pharmacophoric elements is crucial for overcoming resistance mechanisms and enhancing therapeutic efficacy. The unique structural features of 3-cyclopentyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide position it as a valuable asset in the quest for innovative drug candidates. Researchers are exploring its potential as an intermediate in synthesizing more complex derivatives that could exhibit improved pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, are being employed to optimize the process. These approaches not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure for tailored biological activity.

Evaluation of the pharmacological properties of 3-cyclopentyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide has revealed intriguing insights into its potential therapeutic applications. Preclinical studies suggest that this compound may exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to interact with adenosine receptors has been explored in models of neuroprotection and cardiovascular diseases.

The role of computational modeling in understanding the pharmacodynamics of this compound cannot be overstated. High-resolution crystal structures of protein-ligand complexes have provided critical insights into how the sulfonamide and tetrahydroquinoline moieties contribute to binding affinity and specificity. These structural insights are being leveraged to design next-generation analogs with enhanced potency and selectivity.

The synthetic accessibility of 3-cyclopentyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide is another factor that underscores its significance in drug discovery. The availability of reliable synthetic routes allows for rapid screening and optimization campaigns, accelerating the development pipeline towards clinical candidates. Collaborative efforts between synthetic chemists and biologists are essential to translate these promising preclinical findings into tangible therapeutic benefits.

The future prospects for this compound are bright, with ongoing research focused on expanding its chemical space through library synthesis and structure-based drug design. By integrating cutting-edge technologies such as machine learning and artificial intelligence into virtual screening processes, researchers aim to identify novel derivatives with optimized pharmacokinetic profiles. This interdisciplinary approach holds great promise for unlocking the full potential of scaffolds like tetrahydroquinoline-based molecules.

In summary, 3-cyclopentyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide (CAS No. 946213-90-7) represents a compelling example of how innovative molecular design can drive advancements in pharmaceutical chemistry. Its unique structural features combined with promising preclinical data make it a cornerstone in ongoing efforts to develop next-generation therapeutics targeting complex diseases.